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Compound of Interest

Compound Name: DTSSP Crosslinker disodium

Cat. No.: B1140510

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the membrane-

impermeable, thiol-cleavable crosslinker, 3,3'-dithiobis(sulfosuccinimidyl propionate) (DTSSP),

for the specific labeling and analysis of cell surface proteins. This technology is invaluable for

studying protein-protein interactions, receptor dimerization, and the organization of protein

complexes on the plasma membrane.

Introduction to DTSSP Crosslinking
DTSSP is a homobifunctional crosslinker that reacts with primary amines (e.g., on lysine

residues) on the surface of proteins.[1][2] Its water-solubility and the presence of sulfonate

groups prevent it from crossing the cell membrane, ensuring that only extracellularly accessible

proteins are labeled.[1] The central disulfide bond in the DTSSP molecule allows for the

cleavage of the crosslink using reducing agents, facilitating the identification and analysis of

interacting proteins.[1]

Key Features of DTSSP:

Membrane Impermeability: Specifically targets cell surface proteins.[1]
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Amine-Reactivity: Forms stable amide bonds with primary amines.[1]

Thiol-Cleavability: The disulfide bond can be broken with reducing agents like dithiothreitol

(DTT) or 2-mercaptoethanol.[1]

Defined Spacer Arm: Provides a known distance constraint for structural analysis.

Data Presentation
Table 1: Recommended DTSSP Working Concentrations
and Incubation Conditions

Parameter Recommended Range Notes

DTSSP Concentration 0.25 - 5 mM

Optimal concentration should

be determined empirically for

each cell type and

experimental goal.[3] Start with

a concentration of 1-2 mM for

initial experiments.[3]

Incubation Time
30 minutes at room

temperature or 2 hours on ice

Incubation on ice is often

preferred to minimize

internalization of cell surface

proteins.

Quenching Reagent
10 - 50 mM Tris-HCl or

Glycine, pH 7.5

Quenches the reaction by

consuming unreacted DTSSP.

Quenching Time 15 minutes
Ensures complete inactivation

of the crosslinker.

Table 2: Typical Lysis Buffers for Extraction of
Crosslinked Proteins
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Lysis Buffer Key Components Primary Use

RIPA Buffer
NP-40, sodium deoxycholate,

SDS

Efficiently lyses a wide range

of cells to extract total and

membrane-associated

proteins.[4]

NP-40 Lysis Buffer NP-40

Suitable for extracting

cytoplasmic proteins; less

harsh than RIPA.[4]

High-Salt Lysis Buffer
High salt concentration (e.g.,

>150 mM NaCl)

Used to extract proteins with

specific binding characteristics,

such as those in focal

adhesions.[4]

Experimental Protocols
Protocol 1: Labeling of Cell Surface Proteins on Live
Cells using DTSSP
This protocol outlines the steps for crosslinking proteins on the surface of adherent or

suspension cells.

Materials:

Cells of interest (adherent or in suspension)

Phosphate-Buffered Saline (PBS), ice-cold

DTSSP crosslinker

Reaction Buffer (e.g., PBS, pH 7.2-8.0)

Quenching Buffer (e.g., 1M Tris-HCl, pH 7.5)

Cell scrapers (for adherent cells)

Microcentrifuge tubes
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Procedure:

Cell Preparation:

For adherent cells, grow to the desired confluency in culture plates.

For suspension cells, harvest and wash the cells with ice-cold PBS.

Washing:

Aspirate the culture medium and wash the cells twice with ice-cold PBS to remove any

amine-containing components from the medium.

Crosslinking Reaction:

Prepare a fresh solution of DTSSP in the Reaction Buffer at the desired concentration

(e.g., 1-2 mM).

Add the DTSSP solution to the cells. Ensure the cells are completely covered.

Incubate for 30 minutes at room temperature or for 2 hours on ice, with gentle agitation.

Quenching:

Add the Quenching Buffer to a final concentration of 20-50 mM.

Incubate for 15 minutes at room temperature to stop the reaction.

Cell Lysis:

Wash the cells twice with ice-cold PBS.

Lyse the cells using an appropriate lysis buffer (see Table 2) containing protease and

phosphatase inhibitors.[4]

For adherent cells, use a cell scraper to collect the lysate.

Incubate the lysate on ice for 30 minutes with periodic vortexing.
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Clarify the lysate by centrifugation at ~14,000 x g for 15 minutes at 4°C.

Downstream Analysis:

The resulting supernatant contains the crosslinked cell surface proteins and can be used

for immunoprecipitation, SDS-PAGE, Western blotting, or mass spectrometry analysis.

Protocol 2: Enrichment of DTSSP-Crosslinked Protein
Complexes
This protocol describes a general method for enriching crosslinked protein complexes, for

example, through immunoprecipitation of a target protein.

Materials:

Cell lysate containing DTSSP-crosslinked proteins

Antibody specific to the protein of interest

Protein A/G magnetic beads or agarose resin

Wash Buffer (e.g., lysis buffer with lower detergent concentration)

Elution Buffer (e.g., low pH glycine buffer or SDS-PAGE sample buffer with a reducing agent)

Reducing Agent (e.g., DTT or 2-mercaptoethanol)

Procedure:

Immunoprecipitation:

Incubate the cell lysate with the primary antibody for 2-4 hours or overnight at 4°C with

gentle rotation.

Add Protein A/G beads and incubate for an additional 1-2 hours at 4°C.

Washing:

Pellet the beads by centrifugation or using a magnetic rack.
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Wash the beads three to five times with Wash Buffer to remove non-specific binding

proteins.

Elution and Cleavage of Crosslinks:

To elute the protein complexes and cleave the DTSSP crosslinker, resuspend the beads in

SDS-PAGE sample buffer containing a reducing agent (e.g., 50 mM DTT).

Boil the sample for 5-10 minutes.

Centrifuge to pellet the beads and collect the supernatant.

Analysis:

The eluted proteins can be separated by SDS-PAGE and identified by Western blotting or

mass spectrometry.

Visualizations
Experimental Workflow for DTSSP Crosslinking and
Analysis

Cell Preparation Crosslinking

Analysis

Live Cells Wash with PBS Add DTSSP Incubate Quench Reaction Cell Lysis Enrichment (e.g., IP) Cleave Crosslinks (DTT)
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Caption: Workflow for cell surface protein labeling and analysis using DTSSP.
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Epidermal Growth Factor Receptor (EGFR) Signaling
Pathway Initiation
The following diagram illustrates the initial steps of EGFR signaling, a process that can be

studied using DTSSP to capture the ligand-induced dimerization of the receptor.[3][5]
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Caption: Ligand-induced dimerization and activation of the EGFR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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